molecular formula C8H9N3O B8665519 2-Amino-5,6,7,8-tetrahydroquinazolin-6-one

2-Amino-5,6,7,8-tetrahydroquinazolin-6-one

Cat. No.: B8665519
M. Wt: 163.18 g/mol
InChI Key: FIHFRXPAAZYGJZ-UHFFFAOYSA-N
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Description

2-Amino-5,6,7,8-tetrahydroquinazolin-6-one is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3O

Molecular Weight

163.18 g/mol

IUPAC Name

2-amino-7,8-dihydro-5H-quinazolin-6-one

InChI

InChI=1S/C8H9N3O/c9-8-10-4-5-3-6(12)1-2-7(5)11-8/h4H,1-3H2,(H2,9,10,11)

InChI Key

FIHFRXPAAZYGJZ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=NC(=NC=C2CC1=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tris(dimethylamino)methane, 25.0 g (172 mmol), in 100 ml toluene is added dropwise, under nitrogen, to a solution of the monoethylene ketal of 1,4-cyclohexanedione, 25.0 g (160 mmol), in 300 ml of toluene. The resulting solution is evaporated in-vacuo and the residue is dissolved in 600 ml of methanol along with 38.72 g (320 mmol) of guanidine carbonate. The pH of the solution is adjusted to 9 with 15% hydrochloric acid and the mixture is refluxed for 16 hours. The solvent is evaporated and the yellow residue is washed with cold water and recrystallized from absolute ethanol to yield 11.0 g of 5,6,7,8-tetrahydro-6-ketoquinazolin-2-amine, ethylene ketal as yellow prisms; mp 214°-217° C.
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monoethylene ketal
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100 mL
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300 mL
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600 mL
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